Cas no 1804854-08-7 (5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)
5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
-
- Inchi: 1S/C10H8F5N3O/c11-9(12)7-8(19-10(13,14)15)6(1-2-16)5(3-17)4-18-7/h4,9H,1,3,17H2
- InChI Key: GRAUSYJUUMIUED-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(CC#N)C(=CN=1)CN)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 340
- XLogP3: 1.2
- Topological Polar Surface Area: 71.9
5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029082778-1g |
5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile |
1804854-08-7 | 97% | 1g |
$1,504.90 | 2022-04-01 |
5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804854-08-7)
5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1804854-08-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a difluoromethyl moiety, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functionalities contribute to its potential as a lead compound in the development of novel therapeutic agents.
The pyridine core is a common scaffold in medicinal chemistry due to its versatile electronic and steric properties. The presence of the aminomethyl group provides opportunities for further functionalization and conjugation with other bioactive molecules, enhancing its pharmacological profile. The difluoromethyl and trifluoromethoxy substituents introduce fluorine atoms, which are known to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets.
Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines. The unique combination of functional groups contributes to its ability to selectively target and inhibit key enzymes involved in cancer progression, such as kinases and proteases.
In addition to its anticancer properties, 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes.
The pharmacokinetic properties of 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems. However, the presence of fluorine atoms also enhances metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo. These properties make it an attractive candidate for oral administration in clinical settings.
Furthermore, the safety profile of 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been evaluated in preclinical models. Toxicity studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further development into clinical trials.
In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804854-08-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an excellent candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential in various disease areas, contributing to advancements in drug discovery and development.
1804854-08-7 (5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)